Cas no 101858-17-7 (19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI))

• Product Name: 19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI)
• CAS No: 101858-17-7
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• CID: 218986
• PubChem ID: 3063941
• Update Time: 2025-04-19

19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-5(10)-en-20-yne-3,17-diol,diacetate, (3b,17a)- (9CI)
• 19-Nor-17a-pregn-5(10)-en-20-yne-3b,17-diol, diacetate (7CI)
• [(3S,8R,9S,13S,14S)-17-acetyloxy-17-ethynyl-13-methyl-2,3,4,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• DTXSID90906749
• 101858-17-7
• 19-Norpregn-5(10)-en-20-yne-3,17-diyl diacetate

• Inchi： 1S/C24H32O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,18,20-22H,6-14H2,2-4H3/t18-,20+,21+,22-,23-,24?/m0/s1
• InChI Key： VYWDESWLBDGSPU-OTYNPTLCSA-N
• SMILES： O(C(C)=O)C1(C#C)CC[C@H]2[C@@H]3CCC4C[C@H](CCC=4[C@H]3CC[C@@]21C)OC(C)=O

Computed Properties

• Exact Mass: 384.23016
• Monoisotopic Mass: 384.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.15
• Boiling Point: 461.7°C at 760 mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.546
• PSA: 52.6
• LogP: 4.57000